Cas no 881415-27-6 (2-bromo-3-fluoro-6-nitro-benzoic acid)

• Product Name: 2-bromo-3-fluoro-6-nitro-benzoic acid
• CAS No: 881415-27-6
• MF: C₇H₃BrFNO₄
• MW: 264.00542473793
• MDL: MFCD27931341
• CID: 2950666
• PubChem ID: 59849177
• Update Time: 2024-10-26

2-bromo-3-fluoro-6-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-溴-3-氟-6-硝基苯甲酸
• 2-Bromo-3-fluoro-6-nitrobenzoic acid
• Benzoic acid, 2-bromo-3-fluoro-6-nitro-
• 2-Bromo-3-fluoro-6-nitrobenzoicacid
• SY244187
• F11667
• 2-bromo-3-fluoro-6-nitro-benzoic acid
• 2-Bromo-3-fluoro-6-nitrobenzoic acid (ACI)
• MFCD27931341
• 881415-27-6
• CS-0060321
• WHOTUUFDHGVXSG-UHFFFAOYSA-N
• DS-12380
• DB-202987
• SCHEMBL1448258
• AKOS027339725

• MDL： MFCD27931341
• Inchi： 1S/C7H3BrFNO4/c8-6-3(9)1-2-4(10(13)14)5(6)7(11)12/h1-2H,(H,11,12)
• InChI Key： WHOTUUFDHGVXSG-UHFFFAOYSA-N
• SMILES： O=C(C1C([N+](=O)[O-])=CC=C(F)C=1Br)O

Computed Properties

• Exact Mass: 262.92295g/mol
• Monoisotopic Mass: 262.92295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1